Cas no 250272-37-8 (1-(2-methoxyphenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 1-(2-methoxyphenyl)-2,2-dimethylpropan-1-amine
• CAS No: 250272-37-8
• MF: C₁₂H₁₉NO
• CID: 1420479
• PubChem ID: 15440960
• Update Time: 2025-06-12

1-(2-methoxyphenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-(1,1-dimethylethyl)-2-methoxy-
• 1-(2-Methoxyphenyl)-2,2-dimethylpropylamine
• 1-(2-methoxyphenyl)-2,2-dimethylpropan-1-amine

Additional information on 1-(2-methoxyphenyl)-2,2-dimethylpropan-1-amine

Research Brief on 1-(2-methoxyphenyl)-2,2-dimethylpropan-1-amine (CAS: 250272-37-8)

1-(2-methoxyphenyl)-2,2-dimethylpropan-1-amine (CAS: 250272-37-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthesis methods, and biological activities, positioning it as a promising candidate for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound's structural features, including the methoxyphenyl and dimethylpropan-1-amine moieties, contribute to its unique interactions with biological targets. Recent research has focused on its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders. Studies utilizing in vitro and in vivo models have demonstrated its ability to influence receptor binding and signaling pathways, suggesting a possible role in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

One of the key advancements in the study of 1-(2-methoxyphenyl)-2,2-dimethylpropan-1-amine involves its synthetic pathways. Researchers have developed more efficient and scalable methods for its production, which are critical for further pharmacological evaluation and potential commercialization. These methods often involve multi-step organic synthesis, with an emphasis on optimizing yield and purity. The availability of high-quality synthetic material has enabled more rigorous testing of its biological effects.

In addition to its neurological applications, recent investigations have explored the compound's potential in other therapeutic areas. For instance, preliminary studies suggest that it may exhibit anti-inflammatory and antioxidant properties, which could be leveraged in the treatment of chronic inflammatory diseases. These findings are supported by molecular docking studies and enzyme inhibition assays, which indicate its interaction with key inflammatory mediators.

Despite these promising results, challenges remain in the development of 1-(2-methoxyphenyl)-2,2-dimethylpropan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Researchers are currently focusing on structural modifications to enhance its pharmacokinetic profile while retaining its pharmacological activity.

In conclusion, 1-(2-methoxyphenyl)-2,2-dimethylpropan-1-amine represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its diverse biological activities and potential therapeutic applications make it a valuable subject for ongoing research. Future studies will likely focus on elucidating its mechanisms of action, optimizing its synthetic routes, and evaluating its safety and efficacy in clinical settings. This compound exemplifies the intersection of chemistry and biology in the pursuit of novel therapeutics.